3-{[1-(5,6,7,8-tetrahydronaphthalene-2-sulfonyl)piperidin-4-yl]oxy}pyridine

• IUPAC Name: 3-[1-(5,6,7,8-tetrahydronaphthalen-2-ylsulfonyl)piperidin-4-yl]oxypyridine
• InChI: InChI=1S/C20H24N2O3S/c23-26(24,20-8-7-16-4-1-2-5-17(16)14-20)22-12-9-18(10-13-22)25-19-6-3-11-21-15-19/h3,6-8,11,14-15,18H,1-2,4-5,9-10,12-13H2
• InChI Key: KJYSCKDWMRMEGH-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(C1)C=CC(=C2)S(=O)(=O)N3CCC(CC3)OC4=CN=CC=C4
• Molecular Formula: C20H24N2O3S
• Molecular Weight: 372.5 g/mol

Description

The compound “3-{[1-(5,6,7,8-tetrahydronaphthalene-2-sulfonyl)piperidin-4-yl]oxy}pyridine” is a complex organic molecule. It contains a pyridine ring, a piperidine ring, and a tetrahydronaphthalene moiety, which is a partially hydrogenated derivative of naphthalene.

Molecular Structure Analysis

The molecular structure of this compound would be complex due to the presence of multiple cyclic structures and functional groups. The tetrahydronaphthalene moiety would provide a rigid, planar structure, while the piperidine ring could introduce conformational flexibility.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the sulfonyl group, which is a good leaving group, and the pyridine ring, which can act as a base or a nucleophile.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the pyridine and piperidine rings could increase its polarity and potentially its solubility in polar solvents.

Mechanism of Action

Target of Action

It is known that tetrahydronaphthalene derivatives can interact with various biological targets, influencing cellular processes .

Mode of Action

It is suggested that the metabolite 1,2,3,4-tetrahydro-2-naphthol (2-tetralol) is responsible for some of the observed effects, such as the formation of cataracts . The compound may also induce the formation of reactive oxygen species during its metabolism, leading to lipid peroxidation in the erythrocyte membranes and thereby initiating their destruction .

Biochemical Pathways

The metabolism of naphthalene, a related compound, can lead to the formation of reactive oxygen species, which can cause lipid peroxidation in the erythrocyte membranes . This suggests that the compound may have similar effects on biochemical pathways related to oxidative stress.

Pharmacokinetics

It is known that tetrahydronaphthalene is rapidly absorbed after oral administration in rats

Result of Action

It is known that tetrahydronaphthalene can cause mucosal irritation, headaches, nausea, vomiting, lacrimation, and restlessness in humans upon inhalation exposure . In animal studies, the liver and kidneys are the target organs of the toxicity of tetrahydronaphthalene .